Cas no 148312-45-2 (3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-)

3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- structure
148312-45-2 structure
Product Name:3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
CAS No:148312-45-2
MF:C12H17N5O
MW:247.296281576157
CID:141173
PubChem ID:3073369
Update Time:2025-04-19

3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
    • 1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]azetidin-3-ol
    • 3-Azetidinol, 1-(4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-
    • DTXSID90163956
    • 1-(4-Cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-3-azetidinol
    • 148312-45-2
    • Inchi: 1S/C12H17N5O/c18-9-5-17(6-9)12-15-10(7-1-2-7)14-11(16-12)13-8-3-4-8/h7-9,18H,1-6H2,(H,13,14,15,16)
    • InChI Key: SNKWGWNGFDFNOU-UHFFFAOYSA-N
    • SMILES: OC1CN(C2=NC(=NC(C3CC3)=N2)NC2CC2)C1

Computed Properties

  • Exact Mass: 247.14351
  • Monoisotopic Mass: 247.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 74.17
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